Cas no 177192-60-8 (2-(4-methoxyphenyl)-3H-indol-3-one)

• Product Name: 2-(4-methoxyphenyl)-3H-indol-3-one
• CAS No: 177192-60-8
• MF: C₁₅H₁₁NO₂
• MW: 237.253343820572
• CID: 6196834
• PubChem ID: 2308516
• Update Time: 2025-06-07

2-(4-methoxyphenyl)-3H-indol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-methoxyphenyl)-3H-indol-3-one
• SR-01000027181-1
• 2-(4-methoxyphenyl)indol-3-one
• 177192-60-8
• CHEMBL3238536
• EN300-26868387
• WAY-601591
• SR-01000027181
• Z56774792
• HMS1395F15
• Enamine_000477
• 2-(4-methoxy-phenyl)-3h-indol-3-one

• Inchi： 1S/C15H11NO2/c1-18-11-8-6-10(7-9-11)14-15(17)12-4-2-3-5-13(12)16-14/h2-9H,1H3
• InChI Key： GIZFWLIYQQKDBT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 237.078978594g/mol
• Monoisotopic Mass: 237.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(4-methoxyphenyl)-3H-indol-3-one

Introduction to 2-(4-methoxyphenyl)-3H-indol-3-one (CAS No. 177192-60-8) and Its Recent Applications in Chemical Biology

2-(4-methoxyphenyl)-3H-indol-3-one, identified by the chemical identifier CAS No. 177192-60-8, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the indole derivative family, which is well-documented for its diverse pharmacological effects. The presence of a methoxy group at the para position of the phenyl ring and the indolone core suggests a potential for modulating various biological pathways, making it a subject of intense research interest.

The structural framework of 2-(4-methoxyphenyl)-3H-indol-3-one consists of an indole ring system fused with a carbonyl group, which is a common motif in many bioactive molecules. The methoxy substituent at the 4-position of the phenyl ring enhances the compound's solubility and reactivity, enabling it to interact with biological targets more effectively. This structural feature has been leveraged in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and neurodegenerative disorders.

Recent studies have highlighted the potential of 2-(4-methoxyphenyl)-3H-indol-3-one as a scaffold for developing small-molecule inhibitors. One notable area of research involves its application in oncology. Researchers have observed that indole derivatives can interfere with key signaling pathways involved in cancer cell proliferation and survival. Specifically, 2-(4-methoxyphenyl)-3H-indol-3-one has been shown to exhibit inhibitory effects on enzymes such as cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By targeting these kinases, the compound may disrupt tumor growth and induce apoptosis in cancer cells.

In addition to its anti-cancer potential, 2-(4-methoxyphenyl)-3H-indol-3-one has been investigated for its anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders and autoimmune conditions. Studies have demonstrated that indole derivatives can modulate inflammatory responses by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The methoxy group in 2-(4-methoxyphenyl)-3H-indol-3-one appears to enhance its ability to interact with nuclear receptors like peroxisome proliferator-activated receptors (PPARs), which play a crucial role in regulating inflammation and metabolic processes.

The compound's potential neuroprotective effects are also under exploration. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress, mitochondrial dysfunction, and protein aggregation. Preliminary research suggests that 2-(4-methoxyphenyl)-3H-indol-3-one can scavenge reactive oxygen species (ROS) and protect neurons from oxidative damage. Furthermore, its ability to modulate neurotransmitter systems may offer therapeutic benefits in managing cognitive decline associated with these diseases.

From a synthetic chemistry perspective, 2-(4-methoxyphenyl)-3H-indol-3-one serves as an interesting intermediate for developing more complex molecules. The indolone core can be further functionalized through various chemical reactions, allowing chemists to tailor its properties for specific applications. For instance, introducing additional substituents at different positions on the indole ring can alter its binding affinity and selectivity towards biological targets. This flexibility makes it a valuable building block for drug discovery campaigns.

The pharmacokinetic profile of 2-(4-methoxyphenyl)-3H-indol-3-one is another critical aspect that has been studied extensively. Researchers have evaluated its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability for clinical development. The presence of the methoxy group influences its metabolic pathways, particularly through cytochrome P450 enzymes. Understanding these interactions is essential for optimizing drug delivery and minimizing potential side effects.

In conclusion, 2-(4-methoxyphenyl)-3H-indol-3-one (CAS No. 177192-60-8) is a promising compound with diverse biological activities that make it an attractive candidate for therapeutic development. Its structural features enable interactions with multiple biological targets, including kinases, cytokines, and neurotransmitter systems. Ongoing research continues to uncover new mechanisms by which this compound can be harnessed for treating various diseases. As our understanding of its pharmacological properties advances, so does its potential as a lead molecule in drug discovery efforts.